N-(2,2-di(furan-2-yl)ethyl)-3-(2-fluorophenyl)propanamide

• IUPAC Name: N-[2,2-bis(furan-2-yl)ethyl]-3-(2-fluorophenyl)propanamide
• InChI: InChI=1S/C19H18FNO3/c20-16-6-2-1-5-14(16)9-10-19(22)21-13-15(17-7-3-11-23-17)18-8-4-12-24-18/h1-8,11-12,15H,9-10,13H2,(H,21,22)
• InChI Key: DSVDRCNHICIBKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCC(C2=CC=CO2)C3=CC=CO3)F
• Molecular Formula: C19H18FNO3
• Molecular Weight: 327.3 g/mol

Description

N-(2,2-di(furan-2-yl)ethyl)-3-(2-fluorophenyl)propanamide, also known as DFU, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. DFU is a novel small molecule that has been shown to have promising effects in various biological systems. In

Scientific Research Applications

Synthesis and Characterization

The preparation of compounds with structural similarities to N-(2,2-di(furan-2-yl)ethyl)-3-(2-fluorophenyl)propanamide involves intricate synthetic routes. For instance, Manolov et al. (2020) demonstrated the synthesis of N-(2-(1H-Indol-3-yl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide, showcasing a method that could potentially be applied to the synthesis of N-(2,2-di(furan-2-yl)ethyl)-3-(2-fluorophenyl)propanamide. This process highlights the coupling reactions and the detailed analysis through 1H, 13C-NMR, UV, IR, and mass spectral data, providing a foundation for understanding the chemical characteristics of related compounds (Manolov, Ivanov, & Bojilov, 2020).

Antioxidant and Anticancer Activity

Research on derivatives of similar structures has revealed significant antioxidant and anticancer activities. Tumosienė et al. (2020) synthesized novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, incorporating various moieties, and evaluated their antioxidant activity. This study found that certain derivatives exhibited antioxidant activity surpassing that of ascorbic acid, alongside notable anticancer activity against human glioblastoma and triple-negative breast cancer cell lines. Although not directly related to N-(2,2-di(furan-2-yl)ethyl)-3-(2-fluorophenyl)propanamide, these findings suggest the potential for compounds with similar structures to possess bioactive properties (Tumosienė et al., 2020).

Biological Applications

Kitagawa and Asada (2005) investigated the root growth-inhibitory activity of N-substituted 2-(2-chloroacetamido)-3-(furan-2-yl)propanamides, which share a furan motif with the compound of interest. Their research indicates that such compounds can exhibit significant bioactivity, in this case, inhibiting root growth in rape seedlings. This bioactivity suggests potential agricultural applications for structurally related compounds, including N-(2,2-di(furan-2-yl)ethyl)-3-(2-fluorophenyl)propanamide (Kitagawa & Asada, 2005).